Cas no 1310379-36-2 (2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 1310379-36-2
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD20491505
• CID: 4587506
• PubChem ID: 60136500
• Update Time: 2024-03-01

2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetic acid
• SBB073827
• 2-(4-chloro-1-methylpyrazol-5-yl)acetic acid
• 2-(4-chloro-2-methylpyrazol-3-yl)acetic acid
• (4-Chloro-1-methyl-1H-pyrazol-5-yl)acetic acid

• MDL： MFCD20491505
• Inchi： 1S/C6H7ClN2O2/c1-9-5(2-6(10)11)4(7)3-8-9/h3H,2H2,1H3,(H,10,11)
• InChI Key： KEKJAYNFSZXSDC-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1CC(=O)O

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1